Cas no 497261-96-8 ((1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptane-2,3-dione)

(1R,4S,7R)-7-(Bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione is a chiral bicyclic diketone derivative with a bromomethyl functional group, offering versatile reactivity in synthetic organic chemistry. Its rigid norbornane scaffold and stereospecific substitution pattern make it valuable for constructing complex molecular architectures. The bromomethyl group serves as a reactive handle for further functionalization, enabling nucleophilic substitutions or cross-coupling reactions. The diketone moiety provides opportunities for selective reductions or condensations. The defined stereochemistry at the 1, 4, and 7 positions ensures consistent stereochemical outcomes in downstream applications. This compound is particularly useful in asymmetric synthesis, pharmaceutical intermediates, and ligand design due to its constrained geometry and bifunctional reactivity.

(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptane-2,3-dione structure

497261-96-8 structure

Product Name:(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptane-2,3-dione

CAS No:497261-96-8

MF:C₁₀H₁₃BrO₂

MW:245.113022565842

MDL:MFCD11518842

CID:1531570

PubChem ID:7058856

Update Time:2025-10-29

(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptane-2,3-dione Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.1]heptane-2,3-dione, 7-(bromomethyl)-1,7-dimethyl-,(1R,4S,7R)-
- (1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptane-2,3-dione
- 497261-96-8
- (1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione
- EN300-238973
- MDL： MFCD11518842
- Inchi： 1S/C10H13BrO2/c1-9-4-3-6(7(12)8(9)13)10(9,2)5-11/h6H,3-5H2,1-2H3/t6-,9+,10-/m1/s1
- InChI Key： YCFGJEUKLHTOAS-WHFVKQHSSA-N
- SMILES： BrC[C@]1(C)[C@H]2C(C([C@]1(C)CC2)=O)=O

Computed Properties

Exact Mass: 244.00989
Monoisotopic Mass: 244.00989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptane-2,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-238973-0.05g	(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione	497261-96-8	95%	0.05g	$1737.0	2024-06-19
Enamine	EN300-238973-0.1g	(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione	497261-96-8	95%	0.1g	$1819.0	2024-06-19
Enamine	EN300-238973-0.25g	(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione	497261-96-8	95%	0.25g	$1902.0	2024-06-19
Enamine	EN300-238973-0.5g	(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione	497261-96-8	95%	0.5g	$1984.0	2024-06-19
Enamine	EN300-238973-1.0g	(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione	497261-96-8	95%	1.0g	$2068.0	2024-06-19
Enamine	EN300-238973-2.5g	(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione	497261-96-8	95%	2.5g	$4052.0	2024-06-19
Enamine	EN300-238973-5.0g	(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione	497261-96-8	95%	5.0g	$5995.0	2024-06-19
Enamine	EN300-238973-10.0g	(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione	497261-96-8	95%	10.0g	$8889.0	2024-06-19
Enamine	EN300-238973-1g	(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione	497261-96-8		1g	$2068.0	2023-09-15
Enamine	EN300-238973-5g	(1R,4S,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptane-2,3-dione	497261-96-8		5g	$5995.0	2023-09-15